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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673

An In-Depth Technical Guide to 3-Bromo-4-hydroxybenzaldehyde

For researchers, scientists, and professionals in drug development, 3-Bromo-4-
hydroxybenzaldehyde is a significant intermediate in organic synthesis. This guide provides
comprehensive details on its chemical properties, synthesis, and purification, presented in a
structured and technically detailed format.

Core Chemical and Physical Properties

3-Bromo-4-hydroxybenzaldehyde is a white or light yellow crystalline powder.[1] It is soluble
in organic solvents such as glacial acetic acid, acetone, and methanol, and only slightly soluble
in water.[1] The key quantitative data for this compound are summarized below.
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Property Value Citations

Molecular Formula C7HsBrO:2 [21[31[41[5][6]

Molecular Weight 201.02 g/mol [2][31[4115][7]
3-bromo-4-

IUPAC Name [2]
hydroxybenzaldehyde

CAS Number 2973-78-6 [21[3][7]

Melting Point 130-135 °C [1][7]

. ) Approximately 261 °C (at
Boiling Point [1]
normal pressure)

Density 1.737 g/cm3 [1]

Vapor Pressure 0.00718 mmHg at 25 °C [1]

Synthesis of 3-Bromo-4-hydroxybenzaldehyde

The primary method for synthesizing 3-Bromo-4-hydroxybenzaldehyde involves the
bromination of p-hydroxybenzaldehyde.[1][8] Various solvents and conditions can be employed
to optimize the yield and minimize the formation of by-products like 3,5-dibromo-4-
hydroxybenzaldehyde.[1]

General Synthesis Workflow

The logical flow for the synthesis and purification of 3-Bromo-4-hydroxybenzaldehyde is
outlined below.
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4 Synthesis Stage )
1. Dissolve p-Hydroxybenzaldehyde
in a suitable solvent (e.g., Chloroform)
\
2. Cool the solution 3. Prepare Bromine Solution
(e.g., 10 0 °C) (dissolved in the same solvent)

Y Y
( 4. Add Bromine solution dropwise )
t n

o the cooled p-Hydroxybenzaldehyde solutio

\
(5. Maintain reaction temperature)

and stir for several hours

Reaction Completion

-
Work-up Stage
v

6. Neutralize the reaction mixture
(e.g., with 30% NaOH to pH 6)

\
(7. Add water and heat to boiling)

Y

(8. Distill to remove solvent)

G J

Aqueous Residue

4 Purificat‘ 'on Stage

9. Cool the aqueous solution
to induce crystallization

\

(10. Filter the crude producD

Y
( 11. Recrystallize from hot water )
ol

r an organic solvent (e.g., Methanol)

Y

(12. Dry the purified crystals)
- J
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Crude 3-Bromo-4-hydroxybenzaldehyde

Dissolve crude product
in minimal hot solvent
(e.g., Methanol)

Is the solution colored?
Add activated charcoal
and boil briefly

[Perform hot fiItratiorD

Cool the filtrate slowly
to induce crystallization

Crystals formed?

No

Troubleshoot:
[Filter the purified crystals] - CRITEEMIELE EaliEn

- Scratch flask
- Add seed crystal

Wash with a small amount
of ice-cold solvent

:

Dry the crystals
under vacuum

Pure 3-Bromo-4-hydroxybenzaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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